Cas no 1361659-47-3 (2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361659-47-3
• MF: C₁₃H₁₀Cl₃N
• MW: 286.584200382233
• CID: 4965964
• Update Time: 2025-05-24

2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3N/c1-7-3-8(2)17-12(4-7)9-5-10(14)13(16)11(15)6-9/h3-6H,1-2H3
• InChI Key： OEMZEZAIPHHANX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C)C=C(C)N=1)Cl)Cl

Computed Properties

• Exact Mass: 284.987882 g/mol
• Monoisotopic Mass: 284.987882 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 286.6

Additional information on 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine

Professional Introduction to 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361659-47-3)

2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361659-47-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a six-membered ring containing one nitrogen atom. The structural features of 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine include two methyl substituents at the 2- and 4-positions of the pyridine ring and a 3,4,5-trichlorophenyl group at the 6-position. Such a configuration imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The synthesis of 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine typically involves multi-step organic reactions, often starting from commercially available precursors such as chloropyridines and chlorobenzene derivatives. The introduction of chlorine atoms at the 3-, 4-, and 5-positions of the phenyl ring enhances the electrophilicity of the aromatic system, facilitating further functionalization. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In recent years, 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine has been explored as a key intermediate in the development of various pharmacologically active compounds. Its structural motif is highly versatile and can be modified to produce molecules with distinct biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory diseases and cancer progression. The presence of multiple halogen atoms allows for further derivatization via nucleophilic aromatic substitution or metal-catalyzed coupling reactions, enabling the creation of libraries of compounds for high-throughput screening.

One of the most compelling aspects of 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine is its potential in medicinal chemistry. Researchers have leveraged its scaffold to design molecules that interact with specific targets in biological systems. For example, studies have demonstrated that certain analogs of this compound exhibit inhibitory effects on kinases and other enzymes involved in signal transduction pathways. These findings are particularly relevant in the context of developing targeted therapies for diseases such as leukemia and solid tumors. The ability to fine-tune the electronic properties of the molecule by altering substituents at different positions makes it an attractive candidate for structure-activity relationship (SAR) studies.

The agrochemical sector has also shown interest in 2,4-Dimethyl-6-(3,4,5-trichlorophenyl)pyridine due to its potential as a precursor for novel pesticides and herbicides. The chlorine atoms present in its structure contribute to its stability and reactivity with biological targets in plants and pests. By incorporating this compound into larger molecular frameworks, chemists can develop environmentally friendly agrochemicals with improved efficacy and reduced toxicity profiles. Such innovations are essential for addressing global challenges related to food security and sustainable agriculture.

From a computational chemistry perspective,2 ,4 -Dimethyl -6 -(3 ,4 ,5 -trichlorophenyl )pyridine serves as an excellent model system for studying electronic structure-property relationships. Advanced computational methods such as density functional theory (DFT) have been used to predict the molecular orbitals and reactivity patterns of this compound. These theoretical insights help guide experimental efforts by providing a rational basis for designing derivatives with enhanced biological activity or improved pharmacokinetic properties. The integration of experimental data with computational modeling has become increasingly important in modern drug discovery pipelines.

The safety profile of 2 ,4 -Dimethyl -6 -(3 ,4 ,5 -trichlorophenyl )pyridine is another critical consideration in its application across different fields. While this compound is not classified as hazardous under standard conditions， proper handling protocols must be followed to ensure worker safety during synthesis， purification， and storage. Standard laboratory practices， including use of personal protective equipment (PPE) and fume hoods， are recommended when working with this material。 Additionally， environmental impact assessments should be conducted to evaluate potential effects on ecosystems following its use or disposal.

In conclusion,2 ,4 -Dimethyl -6 -(3 ,4 ,5 -trichlorophenyl )pyridine (CAS No . 1361659-47-3) represents a fascinating compound with broad applications in pharmaceuticals， agrochemicals， and materials science . Its unique structural features offer opportunities for developing innovative bioactive molecules through rational molecular design . As research continues to uncover new therapeutic possibilities ，this compound will undoubtedly remain at the forefront of scientific inquiry . By combining synthetic expertise with cutting-edge computational techniques ，scientists can harness its potential to address some of today's most pressing challenges in medicine and agriculture .